Cas no 19792-91-7 (phenyl sulfamate)

phenyl sulfamate structure

phenyl sulfamate structure

Product Name:phenyl sulfamate

CAS No:19792-91-7

Molecular Formula:C₆H₇NO₃S

Molecular Weight:173.18968

CID:1389409

PubChem ID:11030308

phenyl sulfamate Properties

Names and Identifiers

- Sulfamic acid, phenyl ester
- Phenyl sulfamate
- HMS2205G22
- DTXSID50452510
- CS-0065216
- DB-009256
- CHEMBL24259
- Sulfamic acid phenyl ester
- HY-117293
- SMR000639519
- Z1255360895
- AT24286
- BDBM50098106
- HMS3328F04
- phenylsulfamate
- SCHEMBL605969
- MLS001106216
- EN300-1718964
- XOIYZMDJFLKIEI-UHFFFAOYSA-N
- 19792-91-7
- DTXCID90403329
- InChIKey： XOIYZMDJFLKIEI-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H7NO3S/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
- SMILES： C1=CC=C(C=C1)OS(=O)(=O)N

Computed Properties

Exact Mass: 173.01471
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 173.01466426g/mol
Heavy Atom Count: 11
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 69.39

phenyl sulfamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P002BNO-50mg	Sulfamic acid, phenyl ester	19792-91-7	95%	50mg	$305.00
A2B Chem LLC	AB07620-50mg	Phenyl sulfamate	19792-91-7	95%	50mg	$250.00	2024-04-20
Aaron	AR002BW0-50mg	Sulfamic acid, phenyl ester	19792-91-7	95%	50mg	$306.00
Enamine	EN300-1718964-0.05g	phenyl sulfamate	19792-91-7	95%	0.05g	$204.0	2023-09-20

phenyl sulfamate Related Literature

1. Dual aromatase–sulfatase inhibitors based on the anastrozole template: synthesis, in vitro SAR, molecular modelling and in vivo activity

Toby Jackson,L. W. Lawrence Woo,Melanie N. Trusselle,Surinder K. Chander,Atul Purohit,Michael J. Reed,Barry V. L. Potter Org. Biomol. Chem. 2007 5 2940
2. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts

Fu-She Han Chem. Soc. Rev. 2013 42 5270
3. Aryl C–O oxidative addition of phenol derivatives to nickel supported by an N-heterocyclic carbene via a Ni0 five-centered complex

Chayapat Uthayopas,Panida Surawatanawong Dalton Trans. 2019 48 7817
4. N-Arylation of (hetero)arylamines using aryl sulfamates and carbamates via C–O bond activation enabled by a reusable and durable nickel(0) catalyst

Iman Dindarloo Inaloo,Sahar Majnooni,Hassan Eslahi,Mohsen Esmaeilpour New J. Chem. 2020 44 13266
5. Synthesis and steroid sulfatase inhibitory activities of N-alkanoyl tyramine phosphates and thiophosphates

Witold Kozak,Mateusz Da?ko,Agnieszka Wo?os,Maciej Mas?yk,Konrad Kubiński,Andrzej Sk?adanowski,Majus Misiak,Janusz Rachon,Sebastian Demkowicz RSC Adv. 2015 5 32594
6. A Selectfluor-promoted oxidative reaction of disulfides and amines: access to sulfinamides

Haibo Mei,Jiang Liu,Romana Pajkert,Gerd-Volker R?schenthaler,Jianlin Han Org. Biomol. Chem. 2020 18 3761
7. Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers

Benjamin D. A. Shennan,Diana Berheci,Jessica L. Crompton,Timothy A. Davidson,Joshua L. Field,Benedict A. Williams,Darren J. Dixon Chem. Soc. Rev. 2022 51 5878
8. Sulfatase-cleavable linkers for antibody-drug conjugates

Jonathan D. Bargh,Stephen J. Walsh,Albert Isidro-Llobet,Soleilmane Omarjee,Jason S. Carroll,David R. Spring Chem. Sci. 2020 11 2375
9. Rhodium-catalyzed iminoiodane-mediated oxyamidation studies of 5-vinyluracil derivatives using aryl and alkyl sulfamates

Zhaoxin Wang,Zongxin Jin,Quanxing Zhong,Yinan Zhang,Yan Wu,Yujiao Ma,Hua Sun,Peng Yu,Robert H. Dodd Org. Biomol. Chem. 2020 18 7414

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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